![molecular formula C23H28N4O B4530527 6-{(2R*,3R*)-2-hydroxy-3-[methyl(propyl)amino]-2,3-dihydro-1'H-spiro[indene-1,4'-piperidin]-1'-yl}nicotinonitrile](/img/structure/B4530527.png)
6-{(2R*,3R*)-2-hydroxy-3-[methyl(propyl)amino]-2,3-dihydro-1'H-spiro[indene-1,4'-piperidin]-1'-yl}nicotinonitrile
Overview
Description
6-{(2R*,3R*)-2-hydroxy-3-[methyl(propyl)amino]-2,3-dihydro-1'H-spiro[indene-1,4'-piperidin]-1'-yl}nicotinonitrile is a useful research compound. Its molecular formula is C23H28N4O and its molecular weight is 376.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 376.22631153 g/mol and the complexity rating of the compound is 578. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Chemical Synthesis and Characterization Research has delved into the selective functionalization of sp(3) C-H bonds adjacent to nitrogen atoms, showcasing methods for modifying piperidine derivatives and achieving direct diacetoxylation. This technique demonstrates the broader utility of similar compounds in chemical synthesis and functionalization processes (Shu et al., 2009). Additionally, novel synthesis approaches for derivatives, including antimicrobial evaluations, underline the significance of these compounds in developing new antimicrobials (Moghaddam‐manesh et al., 2020). The exploration of substituted 6-amino-5-cyanospiro compounds reveals the feasibility of creating diverse chemical structures through one-step synthesis processes, further expanding the chemical versatility of similar compounds (Shestopalov et al., 2002).
Biological Activity and Potential Applications Spiropiperidine compounds have been investigated for their potent and selective σ-receptor ligand properties, which could be relevant for therapeutic applications targeting these receptors (Maier & Wünsch, 2002). The discovery of antimycobacterial spiro-piperidin-4-ones through atom economic, stereoselective synthesis highlights potential applications in combating tuberculosis and related bacterial infections (Kumar et al., 2008).
Chemical Transformations and Structural Studies Studies on hydrative carbocyclizations of oxo-alkyne-nitrile functionalities to produce nitrogen-containing heterocycles illustrate the compound's role in generating novel chemical structures, potentially with unique biological activities (Mukherjee & Liu, 2011). Further, the synthesis of novel spiro-pyrido-pyrrolizines and pyrrolidines demonstrates the ability to create structurally diverse and biologically relevant molecules (Kumar et al., 2009).
Properties
IUPAC Name |
6-[(1R,2R)-2-hydroxy-1-[methyl(propyl)amino]spiro[1,2-dihydroindene-3,4'-piperidine]-1'-yl]pyridine-3-carbonitrile | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H28N4O/c1-3-12-26(2)21-18-6-4-5-7-19(18)23(22(21)28)10-13-27(14-11-23)20-9-8-17(15-24)16-25-20/h4-9,16,21-22,28H,3,10-14H2,1-2H3/t21-,22+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMINBBCJPHKZTF-YADHBBJMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C)C1C(C2(CCN(CC2)C3=NC=C(C=C3)C#N)C4=CC=CC=C14)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCN(C)[C@H]1[C@@H](C2(CCN(CC2)C3=NC=C(C=C3)C#N)C4=CC=CC=C14)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H28N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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